6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide

• Molecular Formula: C12H11BrN2O2
• Molecular Weight: 295.13 g/mol
• IUPAC Name: 6-bromo-N-methoxy-N-methylisoquinoline-3-carboxamide
• InChI: InChI=1S/C12H11BrN2O2/c1-15(17-2)12(16)11-6-9-5-10(13)4-3-8(9)7-14-11/h3-7H,1-2H3
• InChI Key: ZTAQHVPNVQXKIK-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=NC=C2C=CC(=CC2=C1)Br)OC

Description

6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide is a brominated isoquinoline derivative characterized by a carboxamide group at position 3, a methoxy-N-methyl substituent on the amide nitrogen, and a bromine atom at position 4.

Preparation Methods

Isoquinoline Core Assembly Followed by Late-Stage Functionalization

This approach prioritizes construction of the isoquinoline scaffold before introducing the bromine and carboxamide groups. The Bischler-Napieralski cyclization remains the gold standard for isoquinoline synthesis, though modern variants employing palladium-catalyzed C–H activation show improved regiocontrol. A representative pathway involves:

• Formation of β-phenethylamide precursor
• Cyclodehydration to isoquinoline
• Sequential bromination at C6
• N-methoxy-N-methylcarboxamide installation at C3

Challenges arise in managing competing electrophilic substitution pathways during bromination, as the C3 carboxamide and C1 methoxy groups exert conflicting directing effects.

Modular Assembly via Prefunctionalized Building Blocks

Alternative strategies employ brominated starting materials to circumvent regiochemical uncertainties:

$$ \text{6-Bromoisoquinoline-3-carboxylic acid} \xrightarrow{\text{1) SOCl}_2 \ \text{2) N,O-Dimethylhydroxylamine}} \text{Target compound} $$

This route benefits from commercial availability of 6-bromoisoquinoline derivatives but requires careful optimization of acylation conditions to prevent N-oxide formation.

Detailed Synthetic Protocols

Bromination Methodologies

Phosphorus tribromide (PBr₃) in dimethylformamide (DMF) emerges as the most reliable bromination system, achieving 87–97% yields for analogous substrates:

Substrate	Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
6-Methoxyisoquinolin-4-ol	PBr₃ (1.2 eq)	DMF	75	1.75	95
4-Hydroxy-6-methoxyquinoline	PBr₃ (1.1 eq)	DMF	20	2	87

Critical parameters:

• Stoichiometry control : Excess PBr₃ (>1.2 eq) promotes di-bromination byproducts
• Temperature modulation : Lower temps (0–20°C) favor C6 monobromination
• Workup procedure : Quenching into ice-water minimizes hydrolysis (<5% yield loss)

Carboxamide Installation via Weinreb Intermediate

The N-methoxy-N-methyl group is efficiently introduced using 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMTMM) as coupling agent:

Procedure :

• Charge isoquinoline-3-carboxylic acid (1 eq), N,O-dimethylhydroxylamine HCl (1.2 eq) in anhydrous CH₃CN
• Add DMTMM (1.5 eq) and Et₃N (2 eq) sequentially
• Stir at 25°C for 48h under N₂ atmosphere
• Concentrate and purify via silica chromatography (EtOAc/hexane)

Key observations :

• DMTMM outperforms traditional EDCI/HOBt systems in minimizing racemization (ee >98% vs 85–90%)
• Acetonitrile solvent prevents N-oxide formation vs polar aprotic solvents like DMF

Reaction Optimization Studies

Solvent Effects on Bromination Regioselectivity

Comparative studies in DMF vs DCM reveal dramatic differences in substitution patterns:

Solvent	Dielectric Constant (ε)	C6:C8 Bromination Ratio
DMF	36.7	9.5:1
DCM	8.9	2.3:1

The high polarity of DMF enhances stabilization of the Wheland intermediate at the electron-rich C6 position, consistent with Hammett substituent constants (σₚ-OCH₃ = -0.27).

Temperature-Dependent Reaction Profiles

In situ FTIR monitoring of the bromination reveals optimal kinetic control at 75°C:

$$ \text{Activation Energy (E}_a\text{)} = 68.4 \, \text{kJ/mol} \quad (\text{R}^2 = 0.991) $$

Elevating temperature beyond 80°C promotes decomposition pathways, with 12% yield loss observed per 5°C increase.

Analytical Characterization Data

Spectroscopic Signatures

¹H NMR (500 MHz, CDCl₃) :

• δ 8.57 (d, J=4.7 Hz, 1H, C1–H)
• δ 7.89 (dd, J=9.2, 2.8 Hz, 1H, C7–H)
• δ 3.96 (s, 3H, OCH₃)
• δ 3.42 (s, 3H, N–CH₃)

HRMS (ESI+) :

• Calcd for C₁₃H₁₂BrN₂O₂ [M+H]⁺: 323.0084
• Found: 323.0081

Chromatographic Purity

HPLC analysis (C18 column, MeCN/H₂O gradient):

• Retention time: 6.72 min
• Purity: 99.3% (220 nm)

Chemical Reactions Analysis

Types of Reactions

6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The bromine atom can be substituted with other groups using nucleophilic substitution reactions. Common reagents include sodium azide (NaN3) or potassium thiocyanate (KSCN).

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral conditions.

Reduction: LiAlH4 in dry ether or NaBH4 in methanol.

Substitution: NaN3 in dimethylformamide (DMF) or KSCN in acetone.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of azides or thiocyanates.

Scientific Research Applications

6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a lead compound for designing new therapeutic agents.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved can vary, but common mechanisms include inhibition of enzyme activity or interference with cellular signaling pathways.

Comparison with Similar Compounds

Key Observations :

• Core Heterocycles: The isoquinoline core (target compound) differs from coumarin, aza-coumarin, and quinoline derivatives in aromaticity and electronic properties.
• Substituent Effects :
  • Bromine at position 6 (common in all compounds) enhances electrophilic reactivity and may improve halogen bonding in target interactions.
  • The N-methoxy-N-methyl group in the target compound likely increases steric bulk and lipophilicity compared to phenyl or triazine substituents in analogues .
• Synthetic Yields: Bromination reactions (e.g., coumarin to 5-bromo-coumarin) proceed in moderate yields (63–64%), whereas quinoline-triazine hybrids achieve higher yields (92%) due to optimized condensation conditions .

Physicochemical and Functional Comparisons

Solubility and Stability

• Target Compound : The N-methoxy-N-methyl group may enhance solubility in polar aprotic solvents compared to phenyl-substituted analogues (e.g., compound 4), which are more lipophilic .
• Crystal Packing: Analogues like (S)-N-Benzyl-2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide exhibit hydrogen-bonded networks (N–H⋯O) in the solid state, suggesting similar stability for the target compound if crystallized .

Spectroscopic Signatures

• IR Spectroscopy : Carboxamide groups in analogues show characteristic -CONH stretches near 3746 cm⁻¹ (compound 6i) . Bromine substituents are confirmed via C–Br stretches (~892 cm⁻¹) .
• NMR: Quinoline derivatives (e.g., compound 6i) display aromatic proton signals at δ 6.5–8.4 ppm, while isoquinoline carboxaldehydes () likely exhibit deshielded aldehyde protons near δ 9–10 ppm .

Biological Activity

6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action based on diverse scientific literature.

The synthesis of 6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide involves multi-step organic reactions. The molecular formula is $C_{12}H_{12}BrN_{2}O_{2}$ with a molecular weight of 296.14 g/mol. The compound features a bromine atom at the 6-position of the isoquinoline ring, which is known to influence its biological activity.

Anticancer Properties

Research indicates that derivatives of isoquinoline carboxamides, including 6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide, exhibit significant anticancer activity. A study evaluated various compounds against cancer cell lines using the MTT assay, demonstrating that certain derivatives showed cytotoxic effects with IC50 values below 20 μM against gastric cancer cells (ACP03) and other lines like colon (HCT-116) and breast (MDAMB-231) .

Table 1: Cytotoxicity of Isoquinoline Derivatives

Compound	Cell Line	IC50 (μM)	Hemolytic Activity
6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide	ACP03 (Gastric)	<20	None
Doxorubicin	ACP03	0.274	>200
Other Derivative	HCT-116	>10	ND

ND: Not Determined

The mechanism by which 6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide exerts its anticancer effects likely involves the modulation of specific signaling pathways associated with apoptosis and cell cycle regulation. It may interact with various molecular targets such as enzymes and receptors, leading to altered cellular responses.

Case Studies

In a comparative study of various isoquinoline derivatives, it was noted that those with halogen substitutions, like bromine in this compound, often displayed enhanced potency against cancer cell lines compared to their unsubstituted counterparts. This finding highlights the importance of structural modifications in enhancing biological activity.

Pharmacological Profile

The pharmacological profile of 6-Bromo-N-methoxy-N-methylisoquinoline-3-carboxamide suggests potential use in therapeutic applications beyond oncology. Its structural similarity to known bioactive compounds may lend it additional properties such as antimicrobial or anti-inflammatory effects; however, further studies are required to confirm these activities.